5-amino-2-chloro-N-[3-(dimethylamino)-2,2-dimethylpropyl]pyridine-4-carboxamide

• IUPAC Name: 5-amino-2-chloro-N-[3-(dimethylamino)-2,2-dimethylpropyl]pyridine-4-carboxamide
• InChI: InChI=1S/C13H21ClN4O/c1-13(2,8-18(3)4)7-17-12(19)9-5-11(14)16-6-10(9)15/h5-6H,7-8,15H2,1-4H3,(H,17,19)
• InChI Key: QXEFWXRRFVLBLD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNC(=O)C1=CC(=NC=C1N)Cl)CN(C)C
• Molecular Formula: C13H21ClN4O
• Molecular Weight: 284.78 g/mol

Description

5-amino-2-chloro-N-[3-(dimethylamino)-2,2-dimethylpropyl]pyridine-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as 'Compound A' and is synthesized using specific methods.

Mechanism of Action

Compound A has been found to inhibit the interaction between the E3 ubiquitin ligase and its substrate, resulting in the stabilization of the substrate protein. This mechanism of action has been found to be effective in various disease models, including cancer and inflammatory diseases.
Biochemical and Physiological Effects
Compound A has been found to have several biochemical and physiological effects, including the inhibition of tumor growth and the reduction of inflammation. It has also been found to modulate the immune system and enhance the response to certain therapies.

Advantages and Limitations for Lab Experiments

Compound A has several advantages for lab experiments, including its high potency and selectivity. However, its limited solubility and stability can pose challenges in certain experiments.

Future Directions

There are several future directions for research on Compound A, including the identification of its specific targets and the development of more potent and selective derivatives. Additionally, exploring its potential applications in other disease models and therapeutic areas can provide valuable insights into its mechanism of action and potential clinical use.
Conclusion
In conclusion, Compound A is a promising chemical compound with potential applications in various scientific fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research on this compound can provide valuable insights into its potential clinical use and contribute to drug discovery efforts.

Synthesis Methods

The synthesis of Compound A involves several steps, including the reaction of 2-chloronicotinic acid with 2,2-dimethylpropanal in the presence of a base to form a Schiff base. This Schiff base is then reduced using sodium borohydride to form the corresponding amine, which is then acylated with 4-chloro-3-nitrobenzoic acid to form Compound A.

Scientific Research Applications

Compound A has been found to have potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. Its ability to modulate specific protein-protein interactions makes it an attractive target for drug discovery.